N-[(4-chlorophenyl)methyl]-N'-[(E)-(4-fluorophenyl)methylideneamino]oxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N'-[(E)-(4-fluorophenyl)methylideneamino]oxamide
• InChI: InChI=1S/C16H13ClFN3O2/c17-13-5-1-11(2-6-13)9-19-15(22)16(23)21-20-10-12-3-7-14(18)8-4-12/h1-8,10H,9H2,(H,19,22)(H,21,23)/b20-10+
• InChI Key: KVXXRODUYGSOPF-KEBDBYFISA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C(=O)NN=CC2=CC=C(C=C2)F)Cl
• Isomeric SMILES: C1=CC(=CC=C1CNC(=O)C(=O)N/N=C/C2=CC=C(C=C2)F)Cl
• Molecular Formula: C16H13ClFN3O2
• Molecular Weight: 333.74 g/mol

Description

N-[(4-chlorophenyl)methyl]-N’-[(E)-(4-fluorophenyl)methylideneamino]oxamide is an organic compound with a complex structure that includes both chlorophenyl and fluorophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-chlorophenyl)methyl]-N’-[(E)-(4-fluorophenyl)methylideneamino]oxamide typically involves the reaction of 4-chlorobenzylamine with 4-fluorobenzaldehyde in the presence of a suitable catalyst. The reaction conditions often include a solvent such as ethanol or methanol and may require heating to facilitate the reaction. The product is then purified through recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate more robust purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(4-chlorophenyl)methyl]-N’-[(E)-(4-fluorophenyl)methylideneamino]oxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorophenyl and fluorophenyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous solution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

N-[(4-chlorophenyl)methyl]-N’-[(E)-(4-fluorophenyl)methylideneamino]oxamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(4-chlorophenyl)methyl]-N’-[(E)-(4-fluorophenyl)methylideneamino]oxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-[(4-chlorophenyl)methyl]-N’-[(E)-(4-methylphenyl)methylideneamino]oxamide
• N-[(4-chlorophenyl)methyl]-N’-(2,3-dichlorophenyl)oxamide

Uniqueness

N-[(4-chlorophenyl)methyl]-N’-[(E)-(4-fluorophenyl)methylideneamino]oxamide is unique due to the presence of both chlorophenyl and fluorophenyl groups, which can impart distinct chemical and biological properties